Cas no 13831-58-8 ((3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate)
13831-58-8 structure
Product Name:(3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate
CAS No:13831-58-8
MF:C9H10N2O5
MW:226.186102390289
CID:1252631
PubChem ID:256954
Update Time:2025-04-20
(3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- (3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate
- AC1L5VQ9
- CTK4C1202
- AR-1F3661
- Dimethyl-carbamidsaeure-(3-hydroxy-5-nitro-phenylester)
- AC1Q60RS
- dimethyl-carbamic acid-(3-hydroxy-5-nitro-phenyl ester)
- NSC84543
- AG-K-90058
- 3-hydroxy-5-nitrophenyl dimethylcarbamate
- AC1L5VQ9; CTK4C1202; AR-1F3661; Dimethyl-carbamidsaeure-(3-hydroxy-5-nitro-phenylester); AC1Q60RS; dimethyl-carbamic acid-(3-hydroxy-5-nitro-phenyl ester); NSC84543; AG-K-90058; 3-hydroxy-5-nitrophenyl dimethylcarbamate;
- 13831-58-8
- DTXSID70292677
- NSC-84543
-
- Inchi: 1S/C9H10N2O5/c1-10(2)9(13)16-8-4-6(11(14)15)3-7(12)5-8/h3-5,12H,1-2H3
- InChI Key: BILOSMALXANGCQ-UHFFFAOYSA-N
- SMILES: O(C(N(C)C)=O)C1C=C(C=C(C=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 226.059
- Monoisotopic Mass: 226.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 95.6Ų
Experimental Properties
- PSA: 92.91
- LogP: 1.88400
(3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
13831-58-8 ((3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate) Related Products
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